7-bromo-5-fluoro-2-methyl-3,4-dihydroquinazolin-4-one
Description
The compound “7-bromo-5-fluoro-2-methyl-3,4-dihydroquinazolin-4-one” is a chemical compound with the molecular weight of 257.06 . It is a powder in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 7-bromo-5-fluoro-2-methylene-2,3-dihydroquinazolin-4 (1H)-one . The InChI code is 1S/C9H6BrFN2O/c1-4-12-7-3-5 (10)2-6 (11)8 (7)9 (14)13-4/h2-3,12H,1H2, (H,13,14) .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, additional physical and chemical properties such as melting point, boiling point, and density are not available in the search results.Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-5-fluoro-2-methyl-3,4-dihydroquinazolin-4-one involves the reaction of 2-methyl-3,4-dihydroquinazolin-4-one with bromine and fluorine reagents.", "Starting Materials": [ "2-methyl-3,4-dihydroquinazolin-4-one", "Bromine", "Fluorine" ], "Reaction": [ "Step 1: Dissolve 2-methyl-3,4-dihydroquinazolin-4-one in a suitable solvent such as dichloromethane.", "Step 2: Add bromine dropwise to the reaction mixture while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the reaction mixture for an additional 30 minutes.", "Step 4: Add fluorine gas to the reaction mixture while stirring at room temperature.", "Step 5: After the addition of fluorine is complete, continue stirring the reaction mixture for an additional 30 minutes.", "Step 6: Filter the reaction mixture to obtain the crude product.", "Step 7: Purify the crude product by recrystallization or column chromatography to obtain 7-bromo-5-fluoro-2-methyl-3,4-dihydroquinazolin-4-one." ] } | |
CAS RN |
2243516-66-5 |
Product Name |
7-bromo-5-fluoro-2-methyl-3,4-dihydroquinazolin-4-one |
Molecular Formula |
C9H6BrFN2O |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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![3-[3-(3-chloro-4-fluorobenzenesulfonamido)phenyl]-1-phenylurea](/img/structure/B6279765.png)